![molecular formula C12H13NO3 B3104849 Ethyl 2-cyano-2-(4-methoxyphenyl)acetate CAS No. 15032-40-3](/img/structure/B3104849.png)
Ethyl 2-cyano-2-(4-methoxyphenyl)acetate
Overview
Description
Scientific Research Applications
1. Crystal Packing and Interactions
Ethyl 2-cyano-2-(4-methoxyphenyl)acetate is studied for its unique crystal packing characteristics, particularly the rare N⋯π and O⋯π interactions in its structure. These non-hydrogen bonding interactions play a significant role in forming distinct crystal structures, such as zigzag double-ribbons and 1-D double-columns (Zhang, Wu, & Zhang, 2011).
2. Synthesis and Chemical Reactions
The compound serves as a reagent in the synthesis of hydroxamic acids and ureas from carboxylic acids. It is particularly noted for its role in the Lossen rearrangement process, enabling the conversion of carboxylic acids to ureas in a single pot without racemization (Thalluri, Manne, Dev, & Mandal, 2014).
3. Polymer Chemistry
This compound is used in the synthesis of novel copolymers with vinyl acetate. These copolymers, featuring various substituents, exhibit distinct thermal behavior and potential applications in materials science (Wojdyla et al., 2022); (Barilla et al., 2021).
4. Thermodynamic Studies
The solubility and thermodynamic properties of this compound derivatives in various organic solvents have been extensively studied. This research provides essential data for its purification and theoretical studies, aiding in the understanding of its physical and chemical properties (Han et al., 2016).
5. Synthesis of Other Chemical Compounds
The compound is involved in the synthesis of various other chemicals, such as 4-Hydroxy-2-pyridone and different cyclopropanecarboxylates, showcasing its versatility in organic synthesis (Chen, Sheng-yin, & Shao-hua, 2013); (Raghavendra et al., 2016).
Mechanism of Action
Target of Action
Ethyl 2-cyano-2-(4-methoxyphenyl)acetate is a complex organic compound with a molecular formula of C12H13NO3 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It’s known that cyanoacetylation of amines, a process related to this compound, plays a significant role in the formation of biologically active compounds
Biochemical Pathways
It’s known that cyanoacetylation of amines can lead to the formation of various heterocyclic compounds , suggesting that this compound may be involved in similar biochemical pathways
Result of Action
It’s known that cyanoacetylation of amines can lead to the formation of biologically active compounds , suggesting that this compound may have similar effects
Properties
IUPAC Name |
ethyl 2-cyano-2-(4-methoxyphenyl)acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-3-16-12(14)11(8-13)9-4-6-10(15-2)7-5-9/h4-7,11H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHRZNYVSWZTZMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C#N)C1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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